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Compound of Interest

Compound Name: beta-Carotene-d8

Cat. No.: B15139026 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of beta-Carotene-d8, including detailed

operational and disposal plans.

Personal Protective Equipment (PPE)
While beta-Carotene-d8 is not classified as a hazardous substance or mixture, adherence to

standard laboratory safety protocols is essential to minimize exposure and ensure a safe

working environment.[1] The following personal protective equipment is recommended:

Eye Protection: Safety goggles with side-shields should be worn to protect against splashes

or airborne particles.[1]

Hand Protection: Wear protective gloves to prevent skin contact.[1]

Skin and Body Protection: Impervious clothing, such as a lab coat, is recommended to

protect the skin.[1]

Respiratory Protection: A suitable respirator should be used, particularly when handling the

powder form, to avoid inhalation of dust and aerosols.[1]
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The following table summarizes key quantitative data for beta-Carotene-d8 and its non-

deuterated counterpart, beta-Carotene.

Property Value Source

beta-Carotene-d8

Molecular Formula C40H48D8 [1]

Molecular Weight 544.92 g/mol [1]

CAS Number 53163-44-3 [1]

beta-Carotene

Molecular Formula C40H56 [2][3]

Molecular Weight 536.888 g/mol [2]

Melting Point 178 - 179 °C (decomposes) [4]

Appearance Red-brown powder/solid [4]

Solubility

Insoluble in water. Soluble in

hexane, dimethyl sulfoxide,

benzene, chloroform,

cyclohexane.

[5]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling beta-Carotene-d8 from receipt to use is critical for safety

and experimental integrity.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
Store the compound in a tightly sealed container in a freezer, as it is sensitive to air, heat,
and light.[4][5] For long-term stability, storing at -20°C under nitrogen is recommended.[5]

2. Preparation for Use:
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Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
dust.[1]
Ensure a safety shower and eye wash station are readily accessible.[1]
Don the appropriate PPE as outlined above.
Allow the container to warm to room temperature before opening to prevent condensation of
moisture.

3. Weighing and Solution Preparation:

Weigh the desired amount of beta-Carotene-d8 powder in a fume hood.
To prepare solutions, add the appropriate solvent (e.g., hexane, chloroform) to the weighed
powder.
Ensure the chosen solvent is compatible with subsequent experimental steps.

4. Use in Experiments:

Handle all solutions containing beta-Carotene-d8 with the same level of care as the solid
compound.
Avoid contact with skin and eyes.
Minimize the generation of aerosols.

Disposal Plan
Proper disposal of beta-Carotene-d8 and associated waste is essential to prevent

environmental contamination.

1. Waste Collection:

Collect all solid waste, including unused compound and contaminated materials (e.g., weigh
boats, pipette tips), in a designated and clearly labeled hazardous waste container.
Collect liquid waste containing beta-Carotene-d8 in a separate, labeled hazardous waste
container. Do not pour down the drain.[1]

2. Decontamination:

Decontaminate surfaces and equipment that have come into contact with beta-Carotene-d8
by scrubbing with alcohol.[1]

3. Final Disposal:
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Dispose of all contaminated material according to local, state, and federal regulations for
chemical waste. Consult your institution's environmental health and safety (EHS) department
for specific guidelines.

Experimental Workflow
The following diagram illustrates the key steps in the safe handling of beta-Carotene-d8.
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Caption: Workflow for the safe handling and disposal of beta-Carotene-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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